Cas no 13397-24-5 (CALCIUM SULFATE HEMIHYDRATE)

• Product Name: CALCIUM SULFATE HEMIHYDRATE
• CAS No: 13397-24-5
• MF: CaH₄O₆S
• MW: 172.171158790588
• CID: 86926
• Update Time: 2026-05-14

CALCIUM SULFATE HEMIHYDRATE Chemical and Physical Properties

Names and Identifiers

• CALCIUM SULFATE HEMIHYDRATE
• gips
• Gypsite
• Phosphogypsum
• GYPSUM
• CALCIUM SULFATE 0.5-WATER
• CALCIUMSULFATE BINDER CAB 30
• CALCIUM SULFATE CALCINED
• DENTAL GYPSUM
• 2-HYDRATE
• CALCIUM SULFATE, 1
• CEMENT
• DRIERITE
• DRIERITE(R)
• DRIERITE(TM)
• CALCINED GYPSUM
• CALCIUM SULPHATE

• Inchi： InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
• InChI Key： PASHVRUKOFIRIK-UHFFFAOYSA-L
• SMILES： O.O.[Ca+2].O=S([O-])(=O)[O-]

Computed Properties

• Exact Mass: 171.93542

Experimental Properties

• Color/Form: Colorless columnar crystals or white crystalline powder
• Density: 2.32
• Melting Point: 1450 °C
• PSA: 143.26
• Solubility: It is easily and slowly soluble in glycerol and slightly soluble in water

CALCIUM SULFATE HEMIHYDRATE Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： 49-42/43-51/53-68-50/53-60
• Safety Instruction： 53-22-36/37-45-60-61
• FLUKA BRAND F CODES：3
• RTECS：WS6920000
• Hazardous Material Identification：
• Risk Phrases：R49-42/43-51/53
• Safety Term：S53-22-36/37-45-60